Cas no 2227845-14-7 ((2R)-4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butan-2-amine)

• Product Name: (2R)-4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butan-2-amine
• CAS No: 2227845-14-7
• MF: C₁₂H₂₃N₃
• MW: 209.331122636795
• CID: 6056192
• PubChem ID: 165693588
• Update Time: 2025-07-20

(2R)-4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butan-2-amine
• EN300-1731549
• 2227845-14-7

• Inchi： 1S/C12H23N3/c1-9(13)6-7-10-8-15(5)14-11(10)12(2,3)4/h8-9H,6-7,13H2,1-5H3/t9-/m1/s1
• InChI Key： HJBUPAXGHDGMRY-SECBINFHSA-N
• SMILES： N1(C)C=C(CC[C@@H](C)N)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 209.189197746g/mol
• Monoisotopic Mass: 209.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on (2R)-4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butan-2-amine

Research Brief on (2R)-4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butan-2-amine (CAS: 2227845-14-7)

The compound (2R)-4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butan-2-amine (CAS: 2227845-14-7) has recently emerged as a promising candidate in chemical biology and pharmaceutical research. This chiral amine derivative, featuring a tert-butyl pyrazole moiety, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable scaffold for medicinal chemistry.

In terms of synthetic accessibility, researchers have developed an efficient enantioselective route to obtain (2R)-4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butan-2-amine with high optical purity. The synthetic approach typically involves asymmetric hydrogenation of the corresponding enamine precursor using chiral catalysts, achieving excellent enantiomeric excess (>98% ee). This methodological advancement has enabled the production of gram-scale quantities for biological evaluation, addressing previous limitations in material availability for preclinical studies.

Pharmacological characterization reveals that (2R)-4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butan-2-amine exhibits selective modulation of certain neurotransmitter systems. Preliminary in vitro studies demonstrate its activity as a biased ligand for specific GPCR targets, showing preferential activation of G protein-coupled pathways over β-arrestin recruitment. This functional selectivity profile suggests potential therapeutic advantages in neurological disorders where balanced receptor signaling is desired.

Structural-activity relationship (SAR) studies have identified the (2R)-configuration as crucial for optimal target engagement, with the stereochemistry influencing both binding affinity and functional efficacy. The tert-butyl group at the 3-position of the pyrazole ring appears to contribute significantly to metabolic stability, as evidenced by improved microsomal stability compared to analogs with smaller substituents. These findings have guided further optimization efforts in related chemical series.

Recent in vivo pharmacokinetic studies in rodent models indicate favorable absorption and distribution characteristics for (2R)-4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butan-2-amine. The compound demonstrates good blood-brain barrier penetration, with brain-to-plasma ratios exceeding unity at therapeutic doses. These properties, combined with an acceptable safety profile in acute toxicity studies, support its potential as a CNS-active pharmacological tool or therapeutic candidate.

Current research directions include investigating the compound's effects in animal models of neuropsychiatric disorders and exploring its potential as a positron emission tomography (PET) tracer when radiolabeled. The unique structural features of (2R)-4-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)butan-2-amine continue to inspire novel synthetic approaches and biological applications in chemical biology and drug discovery.